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Compound of Interest

Compound Name:
2-(Methylamino)cyclohexanone

hydrochloride

Cat. No.: B1357846 Get Quote

An In-Depth Technical Guide to 2-(Methylamino)cyclohexanone Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2-
(Methylamino)cyclohexanone hydrochloride. The information is compiled from established

chemical databases.

Core Compound Data
The fundamental properties of 2-(Methylamino)cyclohexanone hydrochloride are

summarized below. This data is essential for any experimental design, including analytical

method development and chemical synthesis.

Physicochemical Properties
Property Value

Molecular Weight 163.64 g/mol [1]

Molecular Formula C7H14ClNO[1]

CAS Number 23148-86-9[1][2]

IUPAC Name
2-(methylamino)cyclohexan-1-

one;hydrochloride[1]
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Synonyms
For a comprehensive literature search and to avoid ambiguity, researchers should be aware of

the various synonyms for this compound.

2-(Methylamino)cyclohexanone hcl[1]

2-(methylamino)cyclohexan-1-one;hydrochloride[1]

SCHEMBL10965326[1]

Chemical Information Pathway
The logical relationship between the compound's nomenclature, its elemental composition, and

its molar mass is a foundational concept in chemistry. This relationship is visualized below.

2-(Methylamino)cyclohexanone
hydrochloride

(CAS: 23148-86-9)

Molecular Formula
C7H14ClNO

  is represented by Molecular Weight
163.64 g/mol

  calculates to

Click to download full resolution via product page

Fig. 1: Chemical Identity Relationship

Experimental Protocols and Biological Activity
A comprehensive search of scientific literature and databases was conducted to identify

established experimental protocols, signaling pathway involvement, and biological activity data

for 2-(Methylamino)cyclohexanone hydrochloride. At present, there is a notable lack of

publicly available, in-depth research detailing specific experimental methodologies or the

biological function of this particular compound.

While data exists for structurally related arylcyclohexylamines, such as Ketamine and its

derivatives, this information is not directly applicable to 2-(Methylamino)cyclohexanone
hydrochloride and has been omitted to maintain scientific accuracy.
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Researchers interested in the potential applications of this molecule would need to undertake

foundational in-vitro and in-vivo studies to characterize its pharmacological and toxicological

profile.

Conclusion
2-(Methylamino)cyclohexanone hydrochloride is a defined chemical entity with established

physicochemical properties. However, its biological role and potential applications remain

largely unexplored in the public domain. This presents an opportunity for novel research to

investigate its properties and potential uses. Any future research should begin with baseline

characterization and safety profiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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